Cas no 926921-77-9 (2-(Thiophen-2-YL)pyrimidine-5-carbonitrile)

• Product Name: 2-(Thiophen-2-YL)pyrimidine-5-carbonitrile
• CAS No: 926921-77-9
• MF: C₉H₅N₃S
• MW: 187.221099615097
• CID: 4817473
• Update Time: 2025-05-19

2-(Thiophen-2-YL)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(THIOPHEN-2-YL)PYRIMIDINE-5-CARBONITRILE
• 2-(Thiophen-2-YL)pyrimidine-5-carbonitrile

• Inchi： 1S/C9H5N3S/c10-4-7-5-11-9(12-6-7)8-2-1-3-13-8/h1-3,5-6H
• InChI Key： DORHGMGYFCAAFV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1N=CC(C#N)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(Thiophen-2-YL)pyrimidine-5-carbonitrile

Introduction to 2-(Thiophen-2-YL)pyrimidine-5-carbonitrile (CAS No. 926921-77-9)

2-(Thiophen-2-YL)pyrimidine-5-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 926921-77-9, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic molecule, featuring a thiophene ring fused with a pyrimidine core and a nitrile substituent, has garnered considerable attention due to its versatile structural framework and potential biological activities. The combination of the thiophene scaffold, known for its electron-deficient properties, with the pyrimidine moiety, which is a common pharmacophore in drug discovery, makes this compound a promising candidate for further exploration.

The structural integrity of 2-(Thiophen-2-YL)pyrimidine-5-carbonitrile is characterized by its aromatic system, which contributes to its stability and reactivity. The presence of the nitrile group at the 5-position introduces a polar functional moiety, enhancing its solubility in polar solvents and facilitating interactions with biological targets. This unique structural arrangement has positioned it as a key intermediate in the synthesis of more complex molecules designed for therapeutic applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these, thiophene-pyrimidine hybrids have emerged as a particularly intriguing class of molecules. Studies have demonstrated that such hybrids can exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The compound 2-(Thiophen-2-YL)pyrimidine-5-carbonitrile is no exception and has been investigated for its potential role in various pharmacological contexts.

One of the most compelling aspects of 2-(Thiophen-2-YL)pyrimidine-5-carbonitrile is its synthetic accessibility. The compound can be readily prepared through well-established organic synthesis techniques, making it an attractive scaffold for medicinal chemists. The thiophene ring can be functionalized in multiple ways, allowing for the introduction of additional substituents that may enhance or modulate biological activity. This flexibility in structure-activity relationship (SAR) studies makes 2-(Thiophen-2-YL)pyrimidine-5-carbonitrile a valuable tool for drug discovery.

Recent advancements in computational chemistry have further accelerated the exploration of 2-(Thiophen-2-YL)pyrimidine-5-carbonitrile and related derivatives. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These simulations have helped researchers predict potential binding affinities and mechanisms of action, thereby guiding the design of more effective pharmacological agents. The integration of experimental data with computational predictions has been instrumental in validating these findings and paving the way for new therapeutic strategies.

The pharmaceutical industry has shown particular interest in thiophene-pyrimidine hybrids due to their reported efficacy in treating various diseases. For instance, derivatives of this class have been investigated for their potential antitumor properties. Preclinical studies have suggested that certain analogs can inhibit the growth of cancer cells by targeting specific molecular pathways involved in cell proliferation and survival. While further research is needed to fully elucidate their mechanisms of action, these findings highlight the therapeutic promise of compounds like 2-(Thiophen-2-YL)pyrimidine-5-carbonitrile.

Beyond oncology, 2-(Thiophen-2-YL)pyrimidine-5-carbonitrile has also been explored for its antimicrobial properties. In an era where antibiotic resistance is becoming increasingly prevalent, there is a critical need for novel antimicrobial agents. Preliminary studies indicate that certain derivatives of this compound exhibit activity against Gram-positive bacteria and fungi. This finding underscores the broad potential applications of thiophene-pyrimidine hybrids in addressing infectious diseases.

The agrochemical sector has also benefited from the exploration of thiophene-pyrimidine hybrids. These compounds have shown promise as leads for developing new pesticides with improved efficacy and environmental safety profiles. By targeting specific enzymes or receptors involved in plant growth regulation or pest resistance, such molecules can offer innovative solutions to agricultural challenges while minimizing ecological impact.

In conclusion, 2-(Thiophen-2-YL)pyrimidine-5-carbonitrile (CAS No. 926921-77-9) represents a fascinating compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it a valuable asset for drug discovery efforts. As research continues to uncover new biological activities and synthetic pathways, compounds like this are poised to play an increasingly important role in addressing global health and agricultural needs.